Cas no 454669-83-1 ((E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile)

• Product Name: (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• CAS No: 454669-83-1
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5453464
• PubChem ID: 5774268
• Update Time: 2025-06-14

(E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• α-[(2,4-Dimethoxyphenyl)methylene]-β-oxo-1-pyrrolidinepropanenitrile
• (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• 3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile
• AKOS001047673
• 454669-83-1
• Z3071320129
• EN300-26581853

• Inchi： 1S/C16H18N2O3/c1-20-14-6-5-12(15(10-14)21-2)9-13(11-17)16(19)18-7-3-4-8-18/h5-6,9-10H,3-4,7-8H2,1-2H3/b13-9+
• InChI Key： SDHKIUVHEBCHPP-UKTHLTGXSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC(=CC=1OC)OC)N1CCCC1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Monoisotopic Mass: 286.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.0±50.0 °C(Predicted)
• pka: -1.44±0.20(Predicted)

Additional information on (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

Comprehensive Overview of (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS No. 454669-83-1)

The compound (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile, with the CAS number 454669-83-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,4-dimethoxyphenyl group and a pyrrolidine-1-carbonyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to its nitrile functionality, which is often leveraged in drug design for its metabolic stability and binding affinity.

In recent years, the demand for highly functionalized nitriles like (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile has surged, driven by advancements in targeted drug delivery and green chemistry. This compound aligns with the growing trend of developing sustainable synthetic routes, as it can be synthesized using catalytic methods that minimize waste. Its relevance is further highlighted by its potential role in addressing antibiotic resistance, a pressing global health concern, through the design of novel antimicrobial agents.

The E-configuration of the double bond in (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile is critical for its biological activity, as it influences the molecule's spatial orientation and interaction with biological targets. This specificity is a key focus in structure-activity relationship (SAR) studies, which aim to optimize the compound's efficacy. Additionally, the dimethoxyphenyl group contributes to its lipophilicity, enhancing its ability to cross cell membranes—a property highly sought after in CNS drug development.

From an industrial perspective, CAS 454669-83-1 is often discussed in the context of process optimization and scale-up challenges. Manufacturers are exploring continuous flow chemistry as a means to produce this compound more efficiently, reducing both costs and environmental impact. These innovations are particularly relevant to start-ups and academic labs focused on bridging the gap between discovery and commercialization.

Another area of interest is the compound's potential role in cancer therapeutics. Preliminary studies suggest that derivatives of (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile may exhibit anti-proliferative effects against certain cancer cell lines. This has sparked collaborations between medicinal chemists and oncologists to explore its mechanisms of action further. Such interdisciplinary efforts are emblematic of modern translational research.

In summary, (E)-3-(2,4-dimethoxyphenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile (CAS 454669-83-1) represents a versatile building block with broad applicability in drug discovery and material science. Its synthesis, properties, and potential applications continue to be subjects of active investigation, reflecting its importance in addressing contemporary scientific and industrial challenges.